Cas no 51834-89-0 (Phenol, 3,3'-[1,3-propanediylbis(oxy)]bis-)
51834-89-0 structure
Product Name:Phenol, 3,3'-[1,3-propanediylbis(oxy)]bis-
CAS No:51834-89-0
MF:C15H16O4
MW:260.285144805908
CID:361274
PubChem ID:12298490
Update Time:2025-04-19
Phenol, 3,3'-[1,3-propanediylbis(oxy)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3,3'-[1,3-propanediylbis(oxy)]bis-
- 3-[3-(3-hydroxyphenoxy)propoxy]phenol
- 51834-89-0
- DTXSID70486034
- SCHEMBL11231915
-
- Inchi: 1S/C15H16O4/c16-12-4-1-6-14(10-12)18-8-3-9-19-15-7-2-5-13(17)11-15/h1-2,4-7,10-11,16-17H,3,8-9H2
- InChI Key: RHVKMIJTNRFDNQ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1)O)CCCOC1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 260.10488
- Monoisotopic Mass: 260.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.92
Phenol, 3,3'-[1,3-propanediylbis(oxy)]bis- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
51834-89-0 (Phenol, 3,3'-[1,3-propanediylbis(oxy)]bis-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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